Cas no 1307988-10-8 ((3R)-3-amino-3-(3-chlorophenyl)propanamide)

• Product Name: (3R)-3-amino-3-(3-chlorophenyl)propanamide
• CAS No: 1307988-10-8
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 5149048
• PubChem ID: 29060044
• Update Time: 2023-11-24

(3R)-3-amino-3-(3-chlorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(3-chlorophenyl)propanamide
• (R)-3-Amino-3-(3-chlorophenyl)propanamide
• Benzenepropanamide, β-amino-3-chloro-, (βR)-

• Inchi： 1S/C9H11ClN2O/c10-7-3-1-2-6(4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H2,12,13)/t8-/m1/s1
• InChI Key： RTPKAWXRWXENEJ-MRVPVSSYSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H](CC(N)=O)N

Computed Properties

• Exact Mass: 198.056
• Monoisotopic Mass: 198.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives